Cas no 799812-76-3 ([(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate)

• Product Name: [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate
• CAS No: 799812-76-3
• MF: C₄₂H₇₂O₉
• MW: 721.015694618225
• CID: 3161994
• PubChem ID: 46907866
• Update Time: 2025-10-15

[(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate
• 1,2-dipalMitoyl-sn-glycero-3-galloyl
• 16:0 DG GALLOYL
• Benzoic acid, 3,4,5-trihydroxy-, (2R)-2,3-bis[(1-oxohexadecyl)oxy]propyl ester
• 16:0 DG Galloyl, 1,2-dipalmitoyl-sn-glycero-3-galloyl, chloroform
• DTXSID70677182
• 799812-76-3
• 16:0 DG Galloyl, 1,2-dipalmitoyl-sn-glycero-3-galloyl, powder
• SCHEMBL17482448
• (2R)-2,3-Bis(hexadecanoyloxy)propyl 3,4,5-trihydroxybenzoate

• Inchi： 1S/C42H72O9/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-39(45)49-33-36(34-50-42(48)35-31-37(43)41(47)38(44)32-35)51-40(46)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-32,36,43-44,47H,3-30,33-34H2,1-2H3/t36-/m1/s1
• InChI Key： VUMJZTCVWBBKRP-PSXMRANNSA-N
• SMILES： O([C@@H](COC(C1C=C(C(=C(C=1)O)O)O)=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 720.51763387g/mol
• Monoisotopic Mass: 720.51763387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 37
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Color/Form: 10 mg/mL (870412C-25mg)

[(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate

[(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate: A Comprehensive Overview

The compound with CAS No. 799812-76-3, commonly referred to as [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in advanced materials development.

[(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate is a derivative of trihydroxybenzoic acid, which serves as the core structure of this molecule. The hexadecanoyloxy groups attached to the propyl chain introduce significant steric and electronic effects, making this compound highly versatile in various chemical reactions and applications. Recent studies have highlighted its potential as a precursor for the synthesis of advanced polymers and biomaterials.

One of the most intriguing aspects of this compound is its ability to undergo enantioselective synthesis, which has been extensively explored in recent research. Scientists have demonstrated that the (2R)-configuration of the propyl chain plays a critical role in determining the optical properties of the resulting materials. This has opened new avenues for its use in chiral recognition and asymmetric catalysis.

Moreover, [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate has shown promising results in the field of biomedical engineering. Researchers have utilized this compound to develop novel drug delivery systems due to its ability to form stable complexes with various bioactive molecules. The trihydroxybenzoate moiety has been found to enhance the solubility and bioavailability of these drugs, making it a valuable component in pharmaceutical formulations.

In terms of environmental applications, this compound has been investigated for its potential role in pollution control and waste management. Its ability to form self-assembled monolayers on various substrates has been leveraged to create efficient sorbents for heavy metal ions and organic pollutants. Recent studies have demonstrated that these materials exhibit high adsorption capacities and excellent regenerative properties.

The synthesis of [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the esterification of trihydroxybenzoic acid with hexadecanol under controlled conditions followed by stereo-specific propylation using chiral reagents. This process ensures high purity and consistency in the final product.

From a structural standpoint, the molecule exhibits a unique balance between hydrophilic and hydrophobic domains due to the presence of both trihydroxybenzoate and hexadecanoyloxy groups. This amphiphilic nature makes it an ideal candidate for applications in surfactants and emulsifiers. Recent advancements have explored its use in creating stable emulsions for food additives and cosmetic products.

In conclusion, [(2R)-2,3-di(hexadecanoyloxy)propyl] 3,4,5-trihydroxybenzoate (CAS No. 799812-76-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, materials science, and biomedical engineering. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.